3-[(1-methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide

• IUPAC Name: 3-[(1-methylindol-3-yl)methylidene]-2-oxo-1H-indole-5-sulfonamide
• InChI: InChI=1S/C18H15N3O3S/c1-21-10-11(13-4-2-3-5-17(13)21)8-15-14-9-12(25(19,23)24)6-7-16(14)20-18(15)22/h2-10H,1H3,(H,20,22)(H2,19,23,24)
• InChI Key: MLKHXLFEYOOYEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C4=C(C=CC(=C4)S(=O)(=O)N)NC3=O
• Molecular Formula: C18H15N3O3S
• DSSTOX Substance ID: DTXSID30648015
• Molecular Weight: 353.4 g/mol
• CAS RN: 622387-85-3

Description

“3-[(1-methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide” is a chemical compound with the molecular formula C18H15N3O3S. It has a molecular weight of 353.4 g/mol. The IUPAC name for this compound is 3-[(1-methylindol-3-yl)methylidene]-2-oxo-1H-indole-5-sulfonamide.

Molecular Structure Analysis

The molecular structure of “3-[(1-methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide” includes an indole ring, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The compound also contains a sulfonamide group, which consists of a sulfur atom, two oxygen atoms, and a nitrogen atom.

Physical And Chemical Properties Analysis

The compound has a computed XLogP3-AA value of 1.5, indicating its lipophilicity. It has 2 hydrogen bond donors and 4 hydrogen bond acceptors. The compound’s topological polar surface area is 103 Ų. It has a rotatable bond count of 2. The exact mass and the monoisotopic mass of the compound are both 353.08341252 g/mol.

Scientific Research Applications

Pharmaceutical Research

• Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthetic Chemistry

• Indole derivatives are often synthesized for use in various chemical reactions. For example, the Fischer indole synthesis of optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in methanol resulted in the corresponding tricyclic indole.

Future Directions

The future directions for research on “3-[(1-methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications in medicine and other fields. Given the significance of indole derivatives in natural products and drugs, there is a continued interest in the development of novel methods of synthesis.